Cas no 1806885-11-9 (3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde
• CAS No: 1806885-11-9
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888073
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-6-2-4(7(9)10)8(13)11-5(6)3-12/h2-3,7H,1H3,(H,11,13)
• InChI Key： UDYSWVKQEAJKNC-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C=O)=C(C=1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde (CAS No. 1806885-11-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde (CAS No. 1806885-11-9) has emerged as a pivotal compound for researchers and industries alike. This pyridine derivative is renowned for its unique structural features, including a difluoromethyl group, a hydroxy moiety, and a methoxy substituent, which collectively enhance its reactivity and applicability in diverse synthetic pathways. Its carboxaldehyde functionality further broadens its utility, making it a sought-after intermediate in pharmaceuticals, agrochemicals, and material science.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde stems from their ability to improve metabolic stability and bioavailability in drug design. Fluorine incorporation, a hot topic in medicinal chemistry, is often explored in AI-driven drug discovery platforms, where researchers leverage computational tools to predict the optimal placement of fluorinated groups. This compound’s difluoromethyl moiety aligns with the trend of using fluorine as a bioisostere, a strategy frequently searched in PubMed and Google Scholar queries.

From a synthetic perspective, CAS 1806885-11-9 serves as a versatile scaffold for constructing heterocyclic frameworks, a recurring theme in organic synthesis forums and patent literature. Its hydroxy and methoxy groups enable regioselective functionalization, while the carboxaldehyde group facilitates condensation reactions, such as Knoevenagel or reductive amination—keywords often associated with high-impact journal articles. These attributes make it invaluable for developing small-molecule inhibitors or fluorescence probes, areas gaining traction in cancer research and diagnostic imaging.

Environmental and sustainability considerations also play a role in the popularity of 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde. As the chemical industry shifts toward green chemistry principles, researchers seek compounds that balance efficacy with minimal ecological impact. This aligns with Google Trends data showing increased searches for eco-friendly synthetic routes and biodegradable intermediates. The compound’s potential for atom-efficient transformations positions it as a candidate for sustainable manufacturing processes.

In material science, the pyridine core of CAS 1806885-11-9 contributes to the development of advanced polymers and coordination complexes. Its ability to act as a ligand or crosslinker is frequently discussed in ACS Applied Materials publications, particularly in contexts like OLEDs or metal-organic frameworks (MOFs)—topics trending in nanotechnology circles. The compound’s electron-withdrawing properties further make it relevant for optoelectronic applications, a niche with growing startup investments.

For analytical chemists, 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde presents opportunities in chromatography and mass spectrometry method development. Its distinct UV absorption and fragmentation patterns are valuable for HPLC method optimization, a common challenge noted in StackExchange chemistry threads. Laboratories prioritizing high-throughput screening often reference such compounds when troubleshooting peak resolution issues.

In summary, 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-carboxaldehyde (CAS No. 1806885-11-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug discovery to materials engineering—reflect broader scientific trends, while its structural nuances cater to specialized research needs. As cross-disciplinary collaborations expand, this compound is poised to remain a keystone in the toolkit of forward-thinking chemists.